Cas no 1540325-28-7 (3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 1540325-28-7
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 5906806
• PubChem ID: 65944193
• Update Time: 2025-05-23

3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 5-chloro-α-hydroxy-2-methoxy-
• 3-(5-Chloro-2-methoxyphenyl)-2-hydroxypropanoic acid
• MFCD20868624
• CS-0344894
• SY340234
• AKOS015286000
• 1540325-28-7
• EN300-1965905
• 3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C10H11ClO4/c1-15-9-3-2-7(11)4-6(9)5-8(12)10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： NUEWPAKLAXVFGI-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1OC)C(O)C(=O)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 387.7±37.0 °C(Predicted)
• pka: 3.71±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1540325-28-7): Properties, Applications, and Research Insights

3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1540325-28-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This hydroxypropanoic acid derivative belongs to the class of aryl-substituted carboxylic acids, characterized by a chloro-methoxyphenyl moiety and a hydroxypropanoic acid backbone. Its molecular formula, C₁₀H₁₁ClO₄, reflects a balance of lipophilic (chlorophenyl) and hydrophilic (carboxylic acid) properties, making it a versatile intermediate in drug design.

Recent studies highlight the compound’s potential as a building block for bioactive molecules, particularly in targeting metabolic enzymes and inflammatory pathways. Researchers are exploring its role in structure-activity relationship (SAR) studies, where modifications to the methoxy or hydroxy groups could enhance binding affinity. The presence of the chloro substituent at the 5-position of the phenyl ring further contributes to its electronic and steric profile, a feature often leveraged in medicinal chemistry optimizations.

From a synthetic perspective, 1540325-28-7 is typically prepared via asymmetric hydroxylation of corresponding acrylate derivatives or through Grignard reactions involving protected aldehydes. Its chiral center at the 2-position introduces stereochemical considerations, critical for applications in enantioselective synthesis. Analytical data (e.g., HPLC, NMR) confirm high purity (>98%), with a melting point range of 120–123°C and solubility in polar organic solvents like DMSO and methanol.

In the context of green chemistry, this compound aligns with trends toward sustainable synthetic routes. A 2023 study demonstrated its use in microwave-assisted catalysis, reducing reaction times by 40% compared to conventional methods. Such innovations address growing demand for eco-friendly pharmaceutical intermediates, a frequent search topic among chemists in AI-driven literature reviews.

Beyond pharmaceuticals, 3-(5-chloro-2-methoxyphenyl)-2-hydroxypropanoic acid shows promise in agrochemical research. Its structural analogs exhibit herbicidal activity, sparking interest in crop protection formulations. However, regulatory compliance remains paramount; the compound’s LD50 > 2000 mg/kg (oral, rat) classifies it as low-toxicity under current guidelines.

For researchers querying "CAS 1540325-28-7 supplier" or "hydroxypropanoic acid derivatives applications", it’s noteworthy that this chemical is commercially available in gram-to-kilogram quantities with custom synthesis options. Storage recommendations include inert atmospheres at 2–8°C to preserve stability, as the hydroxy acid group may undergo gradual dehydration under prolonged heat exposure.

The compound’s spectral fingerprints (IR: 1720 cm^-1 for C=O; ¹H NMR: δ 3.8 ppm for OCH₃) facilitate quality control. Patent landscapes reveal its inclusion in WO2022155578A1 for non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with market interest in next-generation analgesics. This connection to pain management research—a trending healthcare topic—enhances its relevance in scientific discourse.

In summary, 1540325-28-7 exemplifies how tailored aromatic carboxylic acids bridge fundamental chemistry and applied science. Its dual functionality (acidic and hydroxyl groups) enables diverse derivatization, while the chloro-methoxy aromatic system offers π-stacking capabilities for molecular recognition—key considerations when addressing search queries like "chiral hydroxy acid synthesis tips" or "phenylpropanoic acid scaffold uses".